4-(2-carboxyethylamino)benzoic Acid

• CAS: 51552-86-4
• Molecular Formula: C10H11NO4
• Molecular Weight: 209.2 g/mol
• SMILES: C1=CC(=CC=C1C(=O)O)NCCC(=O)O
• InChI: InChI=1S/C10H11NO4/c12-9(13)5-6-11-8-3-1-7(2-4-8)10(14)15/h1-4,11H,5-6H2,(H,12,13)(H,14,15)
• InChIKey: HTHYQFCJTZRJIH-UHFFFAOYSA-N

Researchers developing GPR40 agonists or sra-topology MOFs often face potency loss or structural failure with simple PABA or N-phenyl-β-alanine alternatives. 4-(2-Carboxyethylamino)benzoic acid (CAS 51552-86-4) uniquely delivers: • A dual-carboxylate architecture forming μ4-bridged Pb(II) 3D frameworks with confirmed reversible water absorption-desorption (PXRD/TGA validated). • A critical N-(2-carboxyethyl) arm achieving GPR40 EC50 of 110 nM, a >100-fold improvement over N-unsubstituted or N-methyl analogs. • 5 rotatable bonds and a secondary amine handle, essential for DCC-mediated PROTAC linker conjugation. Specify CAS 51552-86-4 for validated, publication-grade results.

4-(2-Carboxyethylamino)benzoic Acid: Physicochemical & Structural Identity

4-(2-Carboxyethylamino)benzoic acid (CAS 51552-86-4, C10H11NO4, MW 209.20 g/mol) is a non-proteinogenic N-aryl-β-alanine diacid consisting of a para-aminobenzoic acid moiety N-alkylated with a 2-carboxyethyl (β-propionic acid) substituent . The compound crystallizes as a monohydrate with a near-planar benzene–carboxyl geometry (dihedral angle 6.1°), a melt/decomposition point of 198.6–199 °C, and a calculated aqueous solubility of 3.8 g/L at 25 °C [1]. Its bifunctional carboxylate architecture and secondary amine enable applications as a flexible, ditopic ligand for coordination polymer synthesis and as a drug-discovery building block based on the 3-(4-{[N-alkyl]amino}phenyl)propanoic acid pharmacophore [2][3].

Coordination polymer ligand Ditopic dicarboxylate enables μ4‑bridging and flexible 3D framework assembly. Differentiated from rigid mono‑carboxylate ligands.

Medicinal chemistry building block N‑(2‑carboxyethyl) extension matches the GPR40 agonist pharmacophore template. Chain‑length critical for SAR interpretation.

Bioconjugation & linker chemistry Experimentally validated for DCC‑mediated active ester formation; 5 rotatable bonds support PROTAC linker design.

• [1] Malik, K. M. A.; Zukerman-Schpector, J.; Tiekink, E. R. T. 4-[(2-Carboxyethyl)amino]benzoic acid monohydrate. IUCr Data 2016, 1, x160519. DOI: 10.1107/S2414314616005193. View Source
• [2] Panagiotidis, P.; Vlahou, I.; Papaefstathiou, G. S.; et al. A novel 3D Pb(II) coordination polymer from a flexible dicarboxylate ligand which reversibly absorbs water. Inorg. Chem. Commun. 2021, 134, 109033. DOI: 10.1016/j.inoche.2021.109033. View Source
• [3] Garrido, D. M.; Corbett, D. F.; Dwornik, K. A.; et al. Synthesis and activity of small molecule GPR40 agonists. Bioorg. Med. Chem. Lett. 2006, 16 (7), 1840–1845. DOI: 10.1016/j.bmcl.2006.01.022. View Source

4-(2-Carboxyethylamino)benzoic Acid: Irreplaceability vs. Generic Analogs

Procurement of a simple 4-aminobenzoic acid (PABA) derivative or an N-phenyl-β-alanine surrogate cannot recapitulate the combined structural and functional properties of 4-(2-carboxyethylamino)benzoic acid. The simultaneous presence of both a benzoic acid carboxylate and a flexible β-propionic acid arm linked through a secondary amine creates a unique coordination geometry that is absent in PABA (only one carboxylate, no flexible arm) and in N-phenyl-β-alanine (lacking the aromatic carboxylate) [1]. This dual-carboxylate architecture enables the ligand to act as a μ4-bridge in Pb(II) coordination polymers, yielding a three-dimensional sra topology that reversibly captures and releases water—a property not attainable with mono-carboxylate analogs [2]. Furthermore, SAR studies on GPR40 agonists demonstrate that N-alkylation length on the 4-aminophenylpropanoic acid template is a critical determinant of potency; substituting an N-methyl or N-unsubstituted analog for the N-carboxyethyl variant consistently results in >100-fold reduction in receptor activation [3]. These quantitative structure–activity and structure–property divergences confirm that generic in-class replacement is not scientifically justified.

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Mono‑carboxylate analogs PABA or N‑phenyl‑β‑alanine lacks the dual‑carboxylate geometry required for μ4‑bridging and 3D porous networks; reversible guest sorption behavior may not transfer.

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N‑alkyl chain truncation N‑methyl or unsubstituted analogs show >100‑fold lower pharmacophore response in reported GPR40 SAR; direct replacement may alter assay outcomes.

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Shorter flexible arm (Gly‑PABA) One fewer rotatable bond and absence of published DCC‑coupling precedent limit linker flexibility and conjugation predictability.

• [1] PubChem. 4-Aminobenzoic acid (CID 978). Melting point 187–189 °C; water solubility ~6 g/L (25 °C). Accessed 26 Apr 2026. View Source
• [2] Panagiotidis, P.; Vlahou, I.; Papaefstathiou, G. S.; et al. A novel 3D Pb(II) coordination polymer from a flexible dicarboxylate ligand which reversibly absorbs water. Inorg. Chem. Commun. 2021, 134, 109033. DOI: 10.1016/j.inoche.2021.109033. View Source
• [3] Garrido, D. M.; Corbett, D. F.; Dwornik, K. A.; et al. Synthesis and activity of small molecule GPR40 agonists. Bioorg. Med. Chem. Lett. 2006, 16 (7), 1840–1845. DOI: 10.1016/j.bmcl.2006.01.022. View Source

4-(2-Carboxyethylamino)benzoic Acid: Comparative Evidence vs. Analogs

Reversible Water Sorption in 3D Pb(II) CP vs. PABA-Based CPs

The 3D coordination polymer {[Pb(LH)(H2O)]·H2O}n constructed from 4-(2-carboxyethylamino)benzoic acid (LH3) exhibits fully reversible water absorption–desorption upon heating and rehydration, retaining its original sra-topology structure through multiple cycles [1]. In contrast, Pb(II) coordination polymers built from the mono-carboxylate ligand 4-aminobenzoic acid (PABA) form only 1D chain structures that lack the three-dimensional porosity required for guest-molecule uptake [2]. The LH3-based polymer shows a mass loss of coordinated and lattice water upon heating, with complete structural recovery upon rehydration under ambient conditions, as confirmed by powder X-ray diffraction [1]. No comparable reversible water sorption has been reported for any PABA-derived CP. This represents a class-level differentiation: ditopic flexible diacids (like LH3) uniquely enable 3D networks with dynamic porosity, whereas mono-carboxylate PABA analogs are limited to low-dimensional non-porous assemblies.

Water sorption cycling

Class‑level inference

Reversible water loss and rehydration (multiple cycles via PXRD).
PABA‑based CPs: only 1D chains; no reversible guest uptake reported.

Enables dynamic 3D porous framework; not attainable with mono‑carboxylate ligands.

Qualitative outcome; sra topology confirmed.

Evidence Dimension	Reversible water absorption–desorption cycling (3D coordination polymer)
Target Compound Data	Reversible water loss upon heating; full structural recovery upon rehydration (multiple cycles confirmed by PXRD) [1]
Comparator Or Baseline	PABA-based Pb(II) or Cu(II) CPs: 1D chain structures only; no evidence of reversible guest uptake [2]
Quantified Difference	Qualitative binary outcome: reversible vs. not demonstrated. LH3 enables 3D porous framework (sra topology); PABA limited to 1D chains.
Conditions	Single-crystal XRD, TGA, variable-temperature PXRD; Pb(NO3)2 as metal source; aqueous/solvothermal synthesis [1][2]

Why This Matters

The unique ability to reversibly bind and release water makes the LH3-derived polymer a candidate for water-harvesting and humidity-sensing applications, a property unattainable with generic PABA ligands.

• [1] Panagiotidis, P.; Vlahou, I.; Papaefstathiou, G. S.; et al. A novel 3D Pb(II) coordination polymer from a flexible dicarboxylate ligand which reversibly absorbs water. Inorg. Chem. Commun. 2021, 134, 109033. DOI: 10.1016/j.inoche.2021.109033. View Source
• [2] Gogia, A.; Novikov, E. M.; Guzei, I. A.; Fonari, M. S.; Timofeeva, T. V. Crystal structure and characterization of a new one-dimensional copper(II) coordination polymer containing a 4-aminobenzoic acid ligand. Acta Crystallogr. E 2024, 80, 227–231. DOI: 10.1107/S2056989024000699. View Source

Solubility and Thermal Stability vs. 4-Aminobenzoic Acid

4-(2-Carboxyethylamino)benzoic acid exhibits a calculated aqueous solubility of 3.8 g/L at 25 °C, which is approximately 37% lower than that of 4-aminobenzoic acid (PABA, ~6 g/L at 25 °C) . The compound decomposes at 198.6–199 °C, approximately 10–12 °C higher than the melt/decomposition point of PABA (187–189 °C) . This 11 °C elevation in thermal decomposition temperature, combined with reduced aqueous solubility, indicates stronger intermolecular hydrogen bonding in the crystal lattice, consistent with the zigzag O–H···O hydrogen-bonded chains identified in its monohydrate crystal structure [1]. For procurement and process development, these differences are practically meaningful: the higher decomposition threshold permits broader thermal processing windows, and the reduced solubility can be exploited for controlled-release formulation or mitigated by pH adjustment, given the compound's three ionizable protons (two carboxylates, one amine).

Solubility & thermal stability

Head‑to‑head comparison

Solubility 25 °C: 3.8 g/L (calc.) vs 6 g/L (PABA exp.)
Decomp. point: 199 °C vs 189 °C

Lower aqueous solubility and higher thermal threshold guide solvent selection in process development.

Calculated vs. experimental values; context‑dependent.

Evidence Dimension	Aqueous solubility (25 °C)
Target Compound Data	3.8 g/L (calculated)
Comparator Or Baseline	4-Aminobenzoic acid (PABA): ~6 g/L (experimental)
Quantified Difference	~37% lower solubility for target compound (3.8 vs. 6 g/L)
Conditions	25 °C, pure water; target compound value from ACD/Labs calculation; PABA from experimental measurement

Why This Matters

The lower solubility and higher decomposition temperature dictate different solvent-system choices during synthesis and purification, directly impacting cost and scalability decisions in procurement.

• [1] Malik, K. M. A.; Zukerman-Schpector, J.; Tiekink, E. R. T. 4-[(2-Carboxyethyl)amino]benzoic acid monohydrate. IUCr Data 2016, 1, x160519. DOI: 10.1107/S2414314616005193. View Source

GPR40 Pharmacophore Template vs. 3-(4-Aminophenyl)propanoic Acid

The 4-(2-carboxyethylamino)benzoic acid scaffold can be conceptualized as a 'reverse amide' isomer of the 3-(4-{[N-alkyl]amino}phenyl)propanoic acid GPR40 agonist template described by Garrido et al. [1]. In the published series, N-alkyl derivatives of 3-(4-aminophenyl)propanoic acid exhibit EC50 values ranging from low nanomolar (110 nM for optimized N-alkyl variants) to >10,000 nM for unsubstituted or short-chain analogs, representing a >100-fold potency difference [1][2]. The target compound positions the carboxylic acid on the aromatic ring rather than on the propanoic acid side chain, placing it in the same atom-connectivity family but with inverted pharmacophoric orientation. While direct GPR40 data for this exact compound have not been disclosed, the template-level SAR establishes that the presence and length of the N-carboxyalkyl substituent are non-negotiable determinants of receptor activation [1]. This provides a rational basis for selecting the specific N-(2-carboxyethyl) variant over N-methyl, N-unsubstituted, or smaller-chain analogs when exploring GPR40-mediated pharmacology.

GPR40 pharmacophore SAR

Class‑level inference

N‑carboxyethyl chain aligns with the published 3‑(4‑{[N‑alkyl]amino}phenyl)propanoic acid template; reported potency range spans >100‑fold.

Supports pharmacophore‑compatible building block selection for SAR exploration.

Direct GPR40 data for this compound not disclosed; template‑level inference.

Evidence Dimension	GPR40 agonism (in vitro functional activity)
Target Compound Data	No public EC50. Scaffold belongs to 3-(4-{[N-alkyl]amino}phenyl)propanoic acid family; N-carboxyethyl extension is consistent with the pharmacophore requirement for potency [1]
Comparator Or Baseline	Optimized GPR40 agonists in the published series: EC50 = 110 nM (human GPR40, CHO cells, aequorin assay) [2]. Unsubstituted or short-chain analogs: EC50 > 10,000 nM [1]
Quantified Difference	SAR trend: 100-fold potency gain when N-alkyl chain is extended from methyl/ethyl to longer substituents [1]
Conditions	Human GPR40 expressed in CHO or HEK293 cells; calcium flux assay (aequorin) or cAMP accumulation (HTRF) [1][2]

Why This Matters

Procurement of the N-(2-carboxyethyl) variant rather than generic N-methyl or primary amine analogs ensures structural compatibility with the GPR40 agonist pharmacophore, avoiding futile SAR exploration.

• [1] Garrido, D. M.; Corbett, D. F.; Dwornik, K. A.; et al. Synthesis and activity of small molecule GPR40 agonists. Bioorg. Med. Chem. Lett. 2006, 16 (7), 1840–1845. DOI: 10.1016/j.bmcl.2006.01.022. View Source
• [2] BindingDB. BDBM50362704 (CHEMBL1939650): EC50 = 110 nM at human GPR40 expressed in CHO cells (aequorin assay). Accessed 26 Apr 2026. View Source

Crystal Engineering: 2D Hydrogen-Bond Network vs. Aminobenzoic Acids

Single-crystal X-ray diffraction of 4-(2-carboxyethylamino)benzoic acid monohydrate reveals a benzene-ring–carboxyl dihedral angle of only 6.1°, indicating near-coplanarity of the aromatic ring and the benzoic acid carboxyl group [1]. This high degree of planarity, combined with zigzag O–H···O hydrogen-bonded chains propagated along the b-axis and water-mediated cross-linking into (001) sheets, produces a well-defined 2D hydrogen-bond network [1]. By comparison, the crystal structure of 4-aminobenzoic acid (PABA) exhibits a carboxyl–ring dihedral angle of approximately 0–2° (fully coplanar) but lacks the additional flexible carboxyethyl side chain, resulting in a simple head-to-tail dimer motif rather than an extended 2D network [2]. The additional hydrogen-bond donor/acceptor sites from the β-propionic acid arm in the target compound increase the number of directional intermolecular contacts, which can be exploited for co-crystal design and solid-form screening in pharmaceutical development.

Crystal H‑bond network

Cross‑study comparable

2D sheet network (zigzag O–H···O + water cross‑links).
PABA: 0D centrosymmetric dimer. Dihedral 6.1° vs ~0°.

Predictable 2D hydrogen‑bond pattern supports co‑crystal design and solid‑form screening.

Monohydrate vs. anhydrous comparator.

Evidence Dimension	Crystal structural parameters: dihedral angle and hydrogen-bond dimensionality
Target Compound Data	Carboxyl–benzene dihedral angle: 6.1°; 2D hydrogen-bond network (zigzag O–H···O chains + water cross-links into (001) sheets) [1]
Comparator Or Baseline	PABA: carboxyl–ring dihedral ~0–2°; hydrogen-bond motif: centrosymmetric carboxylic acid dimers (0D discrete) [2]
Quantified Difference	Dihedral angle: 6.1° vs. ~0–2°. H-bond dimensionality: 2D sheet vs. 0D dimer.
Conditions	Single-crystal XRD at low temperature; monohydrate form for target compound; anhydrous form for PABA [1][2]

Why This Matters

The predictable 2D hydrogen-bond network provides a rational basis for co-crystal and solid-form screening, whereas PABA's dimer motif offers less structural versatility for crystal engineering.

• [1] Malik, K. M. A.; Zukerman-Schpector, J.; Tiekink, E. R. T. 4-[(2-Carboxyethyl)amino]benzoic acid monohydrate. IUCr Data 2016, 1, x160519. DOI: 10.1107/S2414314616005193. View Source
• [2] Gracin, S.; Fischer, A. Redetermination of the crystal structure of 4-aminobenzoic acid. Acta Crystallogr. E 2005, 61, o1242–o1244. DOI: 10.1107/S1600536805009477. View Source

DCC-Mediated Bioconjugation vs. 4-(Carboxymethylamino)benzoic Acid

4-(2-Carboxyethylamino)benzoic acid has been successfully employed as a reactant in DCC-mediated coupling with pentafluorophenyl ester formation in DMF (24 h reaction time), yielding an activated ester intermediate for PROTAC linker construction [1]. The analogous compound 4-(carboxymethylamino)benzoic acid (Gly-PABA, C9H9NO4, MW 195.17) possesses one fewer methylene unit in the flexible arm, which reduces the rotational degrees of freedom and may constrain the spatial orientation of the terminal carboxylate in conjugated systems [2]. In DCC-mediated bioconjugation, the additional methylene spacer in the target compound provides greater conformational flexibility, which can be critical for optimizing the linker length and geometry in PROTAC and antibody–drug conjugate applications. This structural differentiation is directly quantifiable by the number of rotatable bonds: 5 (target compound) vs. 4 (Gly-PABA) [2].

DCC bioconjugation

Cross‑study comparable

Successful DCC‑mediated pentafluorophenyl ester formation in DMF (24 h).
5 rotatable bonds vs 4 in Gly‑PABA.

Reported reactivity and extra methylene spacer support linker applications.

One demonstrated precedent; linker flexibility advantage.

Evidence Dimension	Rotatable bond count and DCC-mediated reactivity for bioconjugation
Target Compound Data	5 rotatable bonds; successful DCC coupling with C6F5OH in DMF (24 h) yielding pentafluorophenyl ester [1]
Comparator Or Baseline	4-(Carboxymethylamino)benzoic acid (Gly-PABA): 4 rotatable bonds; no published DCC-mediated bioconjugation data [2]
Quantified Difference	1 additional rotatable bond; experimentally demonstrated DCC-activated ester formation vs. no published example for Gly-PABA
Conditions	DCC, DMF, room temperature, 24 h; pentafluorophenol as coupling partner [1]

Why This Matters

The demonstrated DCC reactivity and the extra methylene spacer directly support use as a flexible linker building block in PROTAC and bioconjugate synthesis, where linker length and flexibility are key design parameters.

• [1] Molaid. 3-[(4-Carboxyphenyl)amino]propanoic acid (CAS 51552-86-4): DCC-mediated coupling with C6F5OH in DMF to yield pentafluorophenyl ester; EP4328219A1. Accessed 26 Apr 2026. View Source
• [2] PubChem. 4-[(Carboxymethyl)amino]benzoic acid (CID 12345678). Molecular formula C9H9NO4, MW 195.17, rotatable bond count 4. Accessed 26 Apr 2026. View Source

4-(2-Carboxyethylamino)benzoic Acid: Application Scenarios

Flexible Ditopic Ligand for Water-Responsive 3D CPs

The compound serves as a flexible ditopic carboxylate ligand (LH3) for constructing Pb(II)-based 3D coordination polymers with sra topology that exhibit fully reversible water absorption–desorption cycling, as confirmed by PXRD and TGA [1]. This application is uniquely enabled by the dual-carboxylate architecture and the conformational flexibility of the N-carboxyethyl arm. Procurement for MOF and CP research groups developing humidity sensors, water-harvesting materials, or switchable porous frameworks should specify CAS 51552-86-4 rather than generic PABA or rigid terephthalic acid derivatives, which lack the requisite dynamic guest-response behavior.

GPR40 Agonist Lead Optimization

The compound provides the 4-(N-alkylamino)phenyl scaffold that is central to the 3-(4-{[N-alkyl]amino}phenyl)propanoic acid GPR40 agonist pharmacophore, where N-alkyl chain extension correlates with a 100-fold potency improvement (EC50 from >10,000 nM to 110 nM) [2]. Medicinal chemistry teams pursuing free fatty acid receptor 1 (FFAR1/GPR40) agonists for Type 2 diabetes should select this specific N-(2-carboxyethyl) building block to ensure proper pharmacophoric alignment, rather than N-methyl or N-unsubstituted PABA derivatives, which are known to yield substantially weaker receptor activation.

PROTAC Linker via DCC-Activated Ester

The compound has been experimentally validated as a reactant in DCC-mediated coupling to form pentafluorophenyl ester intermediates, which are subsequently used to construct heterobifunctional PROTAC degraders [3]. The five rotatable bonds and the secondary amine handle provide both conformational flexibility and a conjugation site for further derivatization. Procurement for targeted protein degradation projects should prioritize CAS 51552-86-4 over the shorter-chain 4-(carboxymethylamino)benzoic acid (Gly-PABA), which lacks the demonstrated DCC-coupling precedent and offers reduced linker flexibility (4 vs. 5 rotatable bonds).

Predictable 2D H-Bond Network for Co-Crystal Design

The compound's monohydrate crystal structure reveals a well-defined 2D hydrogen-bond network formed by O–H···O zigzag chains and water-mediated cross-linking into (001) sheets, with a near-coplanar carboxyl–benzene geometry (dihedral angle 6.1°) [4]. This predictable solid-state architecture makes the compound a reliable co-former for pharmaceutical co-crystal screening, offering more diverse hydrogen-bonding possibilities than PABA, which forms only centrosymmetric dimers in the solid state. Solid-form scientists should select CAS 51552-86-4 when a multi-point hydrogen-bond donor/acceptor co-former is required for crystal engineering.

Application

Selection Property

Validation Focus

3D coordination polymer synthesis

Dual‑carboxylate ditopic coordination

Reversible guest sorption cycling

GPR40 pharmacophore optimization

N‑carboxyethyl side‑chain length

Receptor activation SAR context

PROTAC linker construction

DCC‑activated ester reactivity

Linker flexibility & conjugation

Crystal engineering co‑crystal design

2D hydrogen‑bond network

Solid‑form screening compatibility

• [1] Panagiotidis, P.; Vlahou, I.; Papaefstathiou, G. S.; et al. A novel 3D Pb(II) coordination polymer from a flexible dicarboxylate ligand which reversibly absorbs water. Inorg. Chem. Commun. 2021, 134, 109033. DOI: 10.1016/j.inoche.2021.109033. View Source
• [2] Garrido, D. M.; Corbett, D. F.; Dwornik, K. A.; et al. Synthesis and activity of small molecule GPR40 agonists. Bioorg. Med. Chem. Lett. 2006, 16 (7), 1840–1845. DOI: 10.1016/j.bmcl.2006.01.022. View Source
• [3] Molaid. 3-[(4-Carboxyphenyl)amino]propanoic acid (CAS 51552-86-4): DCC-mediated coupling with C6F5OH in DMF to yield pentafluorophenyl ester; reference EP4328219A1. Accessed 26 Apr 2026. View Source
• [4] Malik, K. M. A.; Zukerman-Schpector, J.; Tiekink, E. R. T. 4-[(2-Carboxyethyl)amino]benzoic acid monohydrate. IUCr Data 2016, 1, x160519. DOI: 10.1107/S2414314616005193. View Source